Cas no 968-02-5 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-triphenylaziridine
- 34310-77-5
- DTXSID60914316
- NSC36349
- NSC-36349
- AE-477/13519272
- NSC103879
- NSC-103879
- 968-02-5
- SCHEMBL2775831
- NCIOpen2_007094
- DS-008177
-
-
- Inchi: InChI=1S/C20H17N/c1-4-10-16(11-5-1)19-20(17-12-6-2-7-13-17)21(19)18-14-8-3-9-15-18/h1-15,19-20H
- InChI Key: BHAJUXABDQWRKH-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2C(N2C3=CC=CC=C3)C4=CC=CC=C4
Computed Properties
- Exact Mass: 271.136099547g/mol
- Monoisotopic Mass: 271.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 3Ų
Related Literature
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Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
-
Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
-
5. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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